![molecular formula C29H24O3 B4012314 2-(4-methylphenyl)-2-oxo-1-phenylethyl diphenylacetate](/img/structure/B4012314.png)
2-(4-methylphenyl)-2-oxo-1-phenylethyl diphenylacetate
Description
Synthesis Analysis
The synthesis of related compounds involves base-promoted reactions and the employment of specific reactants to achieve the desired product. For instance, the synthesis of acidic hydrogen-containing compounds can be achieved through reactions between certain benzoxazoles and diphenylacetyl chloride, demonstrating the intricacies involved in synthesizing complex organic compounds (Boyarskaya, Avdontceva, & Chulkova, 2015).
Molecular Structure Analysis
The molecular structure of synthesized compounds can reveal interesting features, such as specific bond lengths and angles between molecular planes. The analysis often involves X-ray crystallography to determine the spatial arrangement of atoms within a molecule, providing insight into its three-dimensional structure and the interactions that stabilize it (Boyarskaya, Avdontceva, & Chulkova, 2015).
Chemical Reactions and Properties
The reactivity of compounds is influenced by their molecular structure. Studies have focused on reactions under specific conditions to produce novel compounds with unique properties. For instance, reactions involving phthalocyanines have been explored for their antioxidant and antibacterial activities, showcasing the potential for developing compounds with significant biological activity (Ağırtaş, Karatas, Gümüş, & Okumuş, 2015).
Physical Properties Analysis
Physical properties such as solubility, stability, and crystallinity are crucial for understanding the behavior of compounds under various conditions. Research into the synthesis and properties of polyurethanes, for example, provides valuable data on the materials' thermal stability and crystalline domains, which are important for potential applications in materials science (Raghu, Gadaginamath, Mathew, Halligudi, & Aminabhavi, 2007).
properties
IUPAC Name |
[2-(4-methylphenyl)-2-oxo-1-phenylethyl] 2,2-diphenylacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H24O3/c1-21-17-19-24(20-18-21)27(30)28(25-15-9-4-10-16-25)32-29(31)26(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-20,26,28H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEDPZWQLFDIRHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H24O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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